N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide

• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-(4-methoxy-N-methylsulfonylanilino)-N-[(E)-[4-(thietan-3-yloxy)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C20H23N3O5S2/c1-27-17-9-5-16(6-10-17)23(30(2,25)26)12-20(24)22-21-11-15-3-7-18(8-4-15)28-19-13-29-14-19/h3-11,19H,12-14H2,1-2H3,(H,22,24)/b21-11+
• InChI Key: QARDQNCRGAMZMX-SRZZPIQSSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N(CC(=O)N/N=C/C2=CC=C(C=C2)OC3CSC3)S(=O)(=O)C
• SMILES: COC1=CC=C(C=C1)N(CC(=O)NN=CC2=CC=C(C=C2)OC3CSC3)S(=O)(=O)C

Description

N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide is not fully understood. However, it is believed to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide has several biochemical and physiological effects. These include the induction of DNA damage, inhibition of cell proliferation, and activation of caspases (enzymes involved in apoptosis).

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide in lab experiments is its potent anticancer activity. However, one of the main limitations is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its potential as an anticancer agent in animal models. Additionally, research could be conducted to investigate its potential applications in other areas, such as drug delivery or imaging.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide involves the reaction of 4-methoxyaniline with 2-oxo-2-(2-thietanyl)acetic acid to form the corresponding hydrazide. The hydrazide is then reacted with 4-(3-thietanyloxy)benzaldehyde to form the Schiff base, which is subsequently reduced with sodium borohydride to yield the final product.

Scientific Research Applications

N-(4-methoxyphenyl)-N-(2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide has been studied for its potential applications in scientific research. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that this compound has potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells.